1-(3,4-dichlorophenyl)-5-[4-(dimethylamino)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-1-(3,4-dichlorophenyl)-5-[[4-(dimethylamino)phenyl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C19H15Cl2N3O2S/c1-23(2)12-5-3-11(4-6-12)9-14-17(25)22-19(27)24(18(14)26)13-7-8-15(20)16(21)10-13/h3-10H,1-2H3,(H,22,25,27)/b14-9+
• InChI Key: YHIHRYVTAPDHED-NTEUORMPSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H15Cl2N3O2S
• Molecular Weight: 420.3 g/mol

Description

The compound is a pyrimidinedione derivative, which is a class of compounds that includes various pharmaceutical drugs. Pyrimidinediones (also known as pyrimidinones) are a type of heterocyclic compound. They contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The “dione” part of the name suggests that there are two carbonyl (C=O) groups in the molecule.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely includes a pyrimidinedione ring substituted with a 3,4-dichlorophenyl group and a 4-(dimethylamino)benzylidene group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the carbonyl groups in the pyrimidinedione ring could potentially undergo reactions such as nucleophilic addition.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like carbonyl groups and the dimethylamino group could impact its solubility.

Mechanism of Action

Without specific information about this compound, it’s difficult to predict its mechanism of action. If it’s a pharmaceutical drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it’s a pharmaceutical compound, studies could also focus on its pharmacological effects and mechanism of action.